2-Methyl-4-(3-pyridyl)-1,2,3-triazole

• CAS No.: 120241-80-7
• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• IUPAC Name: 3-(2-methyltriazol-4-yl)pyridine
• InChI: InChI=1S/C8H8N4/c1-12-10-6-8(11-12)7-3-2-4-9-5-7/h2-6H,1H3
• InChI Key: UBUANUOHAITIGU-UHFFFAOYSA-N
• Canonical SMILES: CN1N=CC(=N1)C2=CN=CC=C2

Description

2-Methyl-4-(3-pyridyl)-1,2,3-triazole is a useful research compound. Its molecular formula is C8H8N4 and its molecular weight is 160.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ca. 3.0 g (0.070 mol) diazomethane in ether was added dropwise to a solution of 6.0 g (0.04 mol) of 68 in 150 ml of ethanol at room temperature. The solution was stirred overnight at ambient temperature. Ca. 1 ml of acetic acid was added and the mixture was evaporated in vacuo. Water (75 ml) was added and the solution made basic with ammonia. Extraction with 3×100 ml of ether, drying of the organic phase over magnesium sulphate, and removal of the solvent in vacuo gave a brown solid which as applied to a silica gel column (eluent: ethyl acetate) giving a colorless solid, 69. Yield: 2.8 g (0.018 mol, 43%).